Cas no 19147-78-5 (GIBBERELLIN A6)

GIBBERELLIN A6 Properties

Names and Identifiers

• GIBBERELLIN A6
• 2β,3β-Epoxy-4aα,7-dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• GA6
• (1aS,2aR,2bR,5S,7aS,8S,8aR,9S,9aR)-5-hydroxy-9-methyl-6-methylene-10-oxododecahydro-2a,9-(epoxymethano)-5,7a-methanocyclohepta[1,2]indeno[5,6-b]oxirene-8-carboxylic acid
• SCHEMBL22582345
• CHEBI:29602
• (1R,2R,5S,8S,9S,10R,11S,12R,14S)-5-Hydroxy-11-methyl-6-methylidene-17-oxo-13,16-dioxahexacyclo[9.4.2.15,8.01,10.02,8.012,14]octadecane-9-carboxylic acid
• (1R,2R,5S,8S,9S,10R,11S,12R,14S)-5-hydroxy-11-methyl-6-methylidene-17-oxo-13,16-dioxahexacyclo[9.4.2.1(5,8).0(1,10).0(2,8).0(12,14)]octadecane-9-carboxylic acid
• ent-2alpha,3alpha-epoxy-13-hydroxy-20-norgibberell-16-en-19-oic acid 19,10-lactone
• 2beta,3beta-epoxy-7alpha-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• 19147-78-5
• Gibberellin A6
• Q27110170
• 2beta,3beta-Epoxy-4aalpha,7-dihydroxy-1beta-methyl-8-methylenegibbane-1alpha,10beta-dicarboxylic acid 1,4a-lactone
• GA6; 1,4a-Lactone-2beta,3beta-epoxy-4a,7-dihydroxy-1-methyl-8-methylene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic Acid;
• +Expand

• InChIKey： XNBWKKYPKJHUKD-UQJCXHNCSA-N
• Inchi： InChI=1S/C19H22O6/c1-8-5-17-7-18(8,23)4-3-10(17)19-6-9-13(24-9)16(2,15(22)25-19)12(19)11(17)14(20)21/h9-13,23H,1,3-7H2,2H3,(H,20,21)/t9-,10+,11+,12+,13-,16?,17-,18-,19+/m0/s1
• SMILES： CC12C3C(C45CC(=C)C(C4)(CCC5C3(CC6C1O6)OC2=O)O)C(=O)O

Computed Properties

• Exact Mass: 346.142
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 346.142
• Heavy Atom Count: 25
• Complexity: 776
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Refractive Index: 1.654
• Boiling Point: 609.9±55.0 °C at 760 mmHg
• Melting Point: No date available
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 225.7±25.0 °C
• Color/Form: No date available
• Density: 1.5±0.1 g/cm3